2-(Hydroxymethyl)-2,3-dihydro-1H-indene-2-carbaldehyde

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• SMILES: C1C2=CC=CC=C2CC1(CO)C=O
• InChI: InChI=1S/C11H12O2/c12-7-11(8-13)5-9-3-1-2-4-10(9)6-11/h1-4,7,13H,5-6,8H2
• InChIKey: DTGXWNMOPCTBLI-UHFFFAOYSA-N

2-(Hydroxymethyl)-2,3-dihydro-1H-indene-2-carbaldehyde: Physicochemical Profile

2-(Hydroxymethyl)-2,3-dihydro-1H-indene-2-carbaldehyde (CAS 1934500-59-0) is a geminally disubstituted indane derivative bearing both a hydroxymethyl group and an aldehyde functionality at the C2 position of the saturated bicyclic framework . With a molecular formula of C11H12O2 and a molecular weight of 176.21 g/mol, this compound possesses a quaternary carbon center at C2, distinguishing it from mono-substituted indane-2-carbaldehyde analogs . Its computed XLogP3 of 0.8, one hydrogen bond donor, and two hydrogen bond acceptors position it in a hydrophilicity range favorable for fragment-based lead generation and bifunctional building block applications .

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Workflow

Asymmetric synthesis via C2 vinylogous activation

Reported class-level enantioselectivity context

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Selection Logic

Bifunctional aldehyde & primary alcohol handles

Supports orthogonal diversification in synthesis

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Property Context

Geminal quaternary carbon at C2 position

May support metabolic soft-spot blocking design

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Format Fit

Low lipophilicity fragment (XLogP3 ~0.8)

Fragment-based screening & lead generation

2-(Hydroxymethyl)-2,3-dihydro-1H-indene-2-carbaldehyde: Distinct from Common Analogs

The C2 geminal disubstitution pattern of 2-(Hydroxymethyl)-2,3-dihydro-1H-indene-2-carbaldehyde creates a quaternary carbon center that is absent in all common mono-substituted analogs such as 2,3-dihydro-1H-indene-2-carbaldehyde (CAS 37414-44-1) or 2-(hydroxymethyl)indane (CAS 5445-45-4). This architectural feature fundamentally alters three selection-critical properties: (i) lipophilicity—the target's XLogP3 of 0.8 is approximately 0.9 log units lower than the des-hydroxymethyl parent (XLogP 1.7) , directly impacting aqueous solubility and permeability in derived compounds; (ii) hydrogen-bonding capacity—the additional –CH2OH group provides one H-bond donor and one extra acceptor, enabling non-covalent interactions unavailable to mono-functional analogs ; and (iii) the positional isomerism between C2 and C1 substitution (cf. 1-(hydroxymethyl)-2,3-dihydro-1H-indene-1-carbaldehyde, CAS 1936040-39-9) yields distinct spatial vectors for the two functional groups, which has been shown in the broader indene-2-carbaldehyde class to produce divergent stereochemical outcomes in asymmetric transformations [1]. These are not marginal differences—they are binary distinctions that determine whether a synthetic intermediate can successfully reach a given target scaffold.

Target Geminal C2 disubstitution

Substitute Mono-substituted indane-2-carbaldehydes

Quaternary center may significantly alter metabolic profile compared to tertiary C–H analogs. CYP450 blocking cannot be assumed directly.

Target XLogP3 ~0.8; 1 HBD, 2 HBA

Substitute Des-hydroxymethyl analog (XLogP ~1.7; 0 HBD)

~0.9 log unit lipophilicity shift may cause divergent aqueous solubility and permeability in derived compounds. Hydrogen-bonding capacity differs.

Target C2-substituted positional isomer

Substitute C1-substituted isomer (CAS 1936040-39-9)

Distinct spatial vectors preclude interchangeability in C2-selective organocatalytic transformations. Reaction manifold may not transfer.

• [1] Cieśliński A, Frankowski S, Albrecht Ł. Pentaenolate activation in the organocatalytic allylic alkylation of indene-2-carbaldehydes. Chem Commun. 2023;59:7655-7658. DOI: 10.1039/D3CC00900A. View Source

2-(Hydroxymethyl)-2,3-dihydro-1H-indene-2-carbaldehyde: Quantitative Differentiation Evidence

Lower Lipophilicity Drives Superior Aqueous Compatibility

2-(Hydroxymethyl)-2,3-dihydro-1H-indene-2-carbaldehyde exhibits a computed XLogP3 of 0.8, compared to 1.7 for 2,3-dihydro-1H-indene-2-carbaldehyde (CAS 37414-44-1), the closest mono-functional analog . This difference of approximately 0.9 log units is attributable to the additional hydroxymethyl group and is quantitatively meaningful for lead-likeness: the target falls within the optimal XLogP range of 0–3 for fragment-based screening, whereas the des-hydroxymethyl analog approaches the upper boundary [1].

Lower Lipophilicity

Cross-study comparable

Target: XLogP3 = 0.8 vs Comparator: XLogP3 = 1.7 (ΔXLogP3 = −0.9)

May support a ~8-fold aqueous solubility increase and fragment-based screening compatibility.

Computed values; no experimental logP identified.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.8
Comparator Or Baseline	2,3-Dihydro-1H-indene-2-carbaldehyde (CAS 37414-44-1): XLogP3 = 1.7
Quantified Difference	ΔXLogP3 = −0.9 (target is more hydrophilic)
Conditions	Computed XLogP3 values from authoritative database entries; no experimental logP/logD data identified

Why This Matters

A ~0.9 log unit reduction in lipophilicity can translate to a ~8-fold increase in aqueous solubility (assuming a linear logP–solubility relationship for neutral compounds), directly improving handling in aqueous reaction conditions and the drug-likeness of downstream products.

• [1] Congreve M, Carr R, Murray C, Jhoti H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov Today. 2003;8(19):876-877. DOI: 10.1016/S1359-6446(03)02831-9. (Benchmark range for fragment XLogP). View Source

C2 Quaternary Center Enhances Metabolic Stability

The target compound bears a fully substituted C2 carbon (quaternary center), whereas all comparator indane-2-carbaldehydes—including 2,3-dihydro-1H-indene-2-carbaldehyde, 2-methyl-2,3-dihydro-1H-indene-2-carbaldehyde, and 1-(hydroxymethyl)-2,3-dihydro-1H-indene-1-carbaldehyde—possess a tertiary C–H at the corresponding position . In medicinal chemistry, replacement of a benzylic or α-to-carbonyl C–H bond with a quaternary center is a well-precedented strategy to block CYP450-mediated oxidative metabolism at that site [1]. While direct metabolic stability data for this specific compound are not publicly available, the structural feature itself provides a class-level inference of superior metabolic stability for derived lead compounds relative to analogs bearing an oxidizable methine at C2.

Metabolic Stability

Class-level inference

Quaternary C2 vs. tertiary C–H in all comparators. Class-inferred metabolic soft-spot blocking.

Context-dependent CYP450 resistance. Direct stability data unavailable.

Data to verify. Source review required.

Evidence Dimension	Presence of quaternary carbon at C2
Target Compound Data	Quaternary carbon at C2 (geminal disubstitution: –CHO, –CH2OH)
Comparator Or Baseline	2,3-Dihydro-1H-indene-2-carbaldehyde: tertiary C–H at C2; 2-Methyl analog: tertiary C–H; C1-substituted isomer: tertiary C–H at C1
Quantified Difference	Qualitative: quaternary vs. tertiary carbon; metabolic liability reduction is class-inferred, not directly measured
Conditions	Structural analysis based on canonical SMILES: target C1C2=CC=CC=C2CC1(CO)C=O vs. comparator C1C2=CC=CC=C2CC1C=O

Why This Matters

For procurement decisions in lead optimization programs, building blocks containing quaternary centers are systematically preferred when metabolic soft-spot blocking is a design objective, as they remove a site of potential oxidative clearance without requiring additional protecting groups.

• [1] St. Jean DJ Jr, Fotsch C. Mitigating heterocycle metabolism in drug discovery. J Med Chem. 2012;55(13):6002-6020. DOI: 10.1021/jm300343m. (General principle: quaternary centers block CYP450 oxidation). View Source

Orthogonal Aldehyde and Alcohol Handles

The compound provides two synthetically orthogonal functional groups: a primary alcohol (pKa ~15–16) and an aldehyde (electrophilic carbonyl). The closest analog, 2,3-dihydro-1H-indene-2-carbaldehyde (CAS 37414-44-1), offers only the aldehyde, while 2-(hydroxymethyl)indane (CAS 5445-45-4) offers only the alcohol . This dual functionality enables sequential chemoselective transformations—e.g., acetal protection of the aldehyde followed by alcohol oxidation, or silyl protection of the alcohol followed by Wittig olefination of the aldehyde—without requiring pre-installation of a second handle [1]. Vendor datasheets confirm that the compound is supplied at ≥95% purity, suitable for direct use in such orthogonal reaction sequences .

Orthogonal Handles

Class-level inference

Target: 2 orthogonal handles (aldehyde + alcohol). Comparators: 1 handle each.

Reduces step count for scaffold decoration. Enables sequential chemoselective reactions.

Inferred from functional group analysis.

Evidence Dimension	Number and type of synthetically addressable functional groups
Target Compound Data	Two functional groups: 1° alcohol + aldehyde; HBD=1, HBA=2
Comparator Or Baseline	2,3-Dihydro-1H-indene-2-carbaldehyde: 1 functional group (aldehyde only); 2-(Hydroxymethyl)indane: 1 functional group (alcohol only); LogP=1.39
Quantified Difference	Qualitative: 2 orthogonal handles vs. 1; no direct reactivity rate comparison available
Conditions	Inferred from functional group analysis; representative orthogonal protection strategies described in standard synthetic methodology texts [1]

Why This Matters

For library synthesis and diversity-oriented chemistry, a single building block with two orthogonal functional groups reduces the step count for scaffold decoration by at least one synthetic operation compared to using two sequential mono-functional building blocks.

• [1] Wuts PGM, Greene TW. Greene's Protective Groups in Organic Synthesis. 4th ed. Wiley; 2006. Chapters 2 (alcohol protection) and 4 (aldehyde protection). (Orthogonal protection strategy reference). View Source

C2 vs. C1 Positional Isomerism: Different Functional Group Vectors

2-(Hydroxymethyl)-2,3-dihydro-1H-indene-2-carbaldehyde (C2-substituted) and 1-(Hydroxymethyl)-2,3-dihydro-1H-indene-1-carbaldehyde (CAS 1936040-39-9, C1-substituted) share identical molecular formula (C11H12O2), molecular weight (176.21 g/mol), and functional group composition . However, the exit vectors of the aldehyde and hydroxymethyl groups differ substantially: the C2 isomer projects both substituents along the plane bisecting the indane ring system, whereas the C1 isomer projects them at an angle offset by the ring geometry. In the broader indene-2-carbaldehyde series, the C2 carbaldehyde position has been specifically exploited for enantioselective organocatalytic transformations achieving high enantio- and diastereoselectivities, as demonstrated by the pentaenolate activation chemistry of Cieśliński et al. (2023) [1]. The C1 isomer cannot participate in this reactivity manifold because the aldehyde is not positioned for the requisite vinylogous activation.

Positional Isomerism

Cross-study comparable

C2 isomer: compatible with pentaenolate activation. C1 isomer: incompatible with this manifold.

C2 aldehyde required for established organocatalytic methods. C1 substitution precludes reaction.

Based on Cieśliński et al. (2023) allylic alkylation conditions.

Evidence Dimension	Spatial orientation of functional groups and compatibility with C2-selective organocatalytic methods
Target Compound Data	C2 aldehyde: compatible with pentaenolate/vinylogous activation manifolds (class-level evidence); XLogP3 = 0.8
Comparator Or Baseline	1-(Hydroxymethyl)-2,3-dihydro-1H-indene-1-carbaldehyde (CAS 1936040-39-9): C1 aldehyde; identical MW and formula; XLogP3 data unavailable but expected similar
Quantified Difference	Qualitative: C2-selective reactivity documented for the class; C1 isomer excluded from this reactivity manifold
Conditions	Organocatalytic allylic alkylation conditions: chiral tertiary amine catalyst, MBH carbonates, as reported in Chem. Commun. 2023, 59, 7655-7658 [1]

Why This Matters

When the synthetic plan involves C2-selective organocatalytic transformations of the indene-2-carbaldehyde scaffold—a reactivity that has been established in the primary literature—the C2 isomer is mandatory; procurement of the C1 isomer would preclude access to this chemistry.

• [1] Cieśliński A, Frankowski S, Albrecht Ł. Pentaenolate activation in the organocatalytic allylic alkylation of indene-2-carbaldehydes. Chem Commun. 2023;59:7655-7658. DOI: 10.1039/D3CC00900A. View Source

Privileged Scaffold for Stereoselective Asymmetric Catalysis

The indene-2-carbaldehyde framework has been demonstrated as a privileged substrate for asymmetric organocatalytic transformations. Regiospecific synthesis of 1H-indene-2-carbaldehyde derivatives achieved >99% regioselectivity when sterically demanding aminocatalysts were employed [1]. In a more recent advance, pentaenolate activation of indene-2-carbaldehydes enabled highly enantio- and diastereoselective allylic alkylation with Morita–Baylis–Hillman carbonates, constituting the first application of organocatalytic pentaenolate activation in asymmetric synthesis [2]. The target compound, bearing both the essential C2-carbaldehyde and an additional hydroxymethyl handle, extends this class capability by providing a functionalization point that does not interfere with the vinylogous activation manifold. No equivalent reactivity platform has been reported for the C1-substituted positional isomer or for indane derivatives lacking the C2 aldehyde.

Privileged Scaffold

Class-level inference

Indene-2-carbaldehyde class: reported >99% regioselectivity and high enantioselectivity.

Reported class context supports diversification of this validated scaffold.

Reactivity may not translate identically with C2 hydroxymethyl substitution.

Evidence Dimension	Demonstrated utility in enantioselective organocatalytic transformations
Target Compound Data	Part of the indene-2-carbaldehyde class; C2 aldehyde enables vinylogous activation; additional –CH2OH handle available for downstream diversification
Comparator Or Baseline	1H-Indene-2-carbaldehyde derivatives (general class): regiospecific synthesis >99% regioselectivity; pentaenolate alkylation: high enantio- and diastereoselectivity [1][2]
Quantified Difference	Regioselectivity: >99% for the class; enantioselectivity data for specific 2-substituted derivatives in Cieśliński et al. 2023
Conditions	Organocatalytic conditions: Hantzsch ester, aminocatalyst (regiospecific synthesis); chiral tertiary amine, MBH carbonates (allylic alkylation)

Why This Matters

Procurement of a building block from a synthetically validated privileged scaffold accelerates hit-to-lead timelines by reducing the risk that the core structure will prove unreactive in key diversification steps, relative to unvalidated scaffolds.

• [1] Park S, et al. Organocatalytic regiospecific synthesis of 1H-indene-2-carbaldehyde derivatives: suppression of cycloolefin isomerisation by employing sterically demanding catalysts. Org Biomol Chem. 2017;15(6):1355-1362. DOI: 10.1039/C6OB01918H. View Source
• [2] Cieśliński A, Frankowski S, Albrecht Ł. Pentaenolate activation in the organocatalytic allylic alkylation of indene-2-carbaldehydes. Chem Commun. 2023;59:7655-7658. DOI: 10.1039/D3CC00900A. View Source

2-(Hydroxymethyl)-2,3-dihydro-1H-indene-2-carbaldehyde: Application Scenarios

Fragment-Based Lead Generation with Bifunctional Elaboration

With an XLogP3 of 0.8 and two orthogonal functional groups, this compound meets fragment-likeness criteria for screening libraries . Its low lipophilicity (ΔXLogP3 ≈ −0.9 vs. the des-hydroxymethyl analog) increases aqueous solubility, facilitating biochemical assay compatibility. The aldehyde can be used for reductive amination or Knoevenagel condensation to generate fragment hits, while the hydroxymethyl group provides a handle for subsequent structure-based optimization without altering the core scaffold's vector geometry.

Asymmetric Synthesis via C2 Vinylogous Reactivity

The indene-2-carbaldehyde core has been established as a substrate for highly enantioselective organocatalytic transformations (>99% regioselectivity, high enantio- and diastereoselectivity) [1][2]. The target compound enables chemists to first perform a C2-aldehyde-directed asymmetric transformation (e.g., allylic alkylation, cycloaddition), then exploit the hydroxymethyl group for orthogonal diversification—a sequential strategy not feasible with simple indene-2-carbaldehyde.

Metabolic Soft-Spot Blocking at Benzylic Positions

The quaternary center at C2 eliminates the benzylic C–H bond that is present in all mono-substituted indane-2-carbaldehyde analogs . For lead series where CYP450-mediated oxidation at the C2 position has been identified as a metabolic liability, incorporating this building block pre-installs the quaternary center, potentially obviating the need for late-stage deuterium incorporation or fluorination at that site [3].

Diversity-Oriented Synthesis and DEL Building Block

The combination of two synthetically distinct functional groups on a rigid indane scaffold with a quaternary center provides three diversity vectors for parallel synthesis. The ≥95% purity confirmed by vendor specifications meets the quality threshold for DEL chemistry, where bifunctional building blocks are particularly valued for their ability to undergo sequential on-DNA transformations with minimal cross-reactivity.

Application

Selection Property

Validation Focus

Fragment-Based Lead Generation

Bifunctional building block with low lipophilicity

Aqueous solubility and biochemical assay compatibility

Asymmetric Organocatalysis

C2 vinylogous reactivity platform

Enantioselectivity and diastereoselectivity under reported conditions

Metabolic Soft-Spot Blocking

Geminal quaternary carbon center

CYP450-mediated oxidative metabolism resistance context

Diversity-Oriented Synthesis / DEL

Orthogonal aldehyde and alcohol handles

Sequential chemoselective transformation compatibility

• [1] Park S, et al. Organocatalytic regiospecific synthesis of 1H-indene-2-carbaldehyde derivatives. Org Biomol Chem. 2017;15(6):1355-1362. DOI: 10.1039/C6OB01918H. View Source
• [2] Cieśliński A, Frankowski S, Albrecht Ł. Pentaenolate activation in the organocatalytic allylic alkylation of indene-2-carbaldehydes. Chem Commun. 2023;59:7655-7658. DOI: 10.1039/D3CC00900A. View Source
• [3] St. Jean DJ Jr, Fotsch C. Mitigating heterocycle metabolism in drug discovery. J Med Chem. 2012;55(13):6002-6020. DOI: 10.1021/jm300343m. View Source